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Compound of Interest

Compound Name: 2-Bromo-5-nitrobenzonitrile

Cat. No.: B189586

Technical Data Sheet: 2-Bromo-5-
nitrobenzonitrile

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental physicochemical properties of 2-Bromo-5-
nitrobenzonitrile, a compound frequently utilized in organic synthesis.

Physicochemical Properties

The core quantitative data for 2-Bromo-5-nitrobenzonitrile is summarized in the table below
for ease of reference. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Chemical Formula C7H3BrN202[1][2][3][4][5]
Molecular Weight 227.01 g/mol [1][3][4]1[5]
CAS Number 134604-07-2[1][2]
Appearance Powder

Melting Point 118-120 °CJ1]
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Note on Methodologies: The molecular weight and formula are fundamental properties derived
from the compound's atomic composition. These values are calculated based on standard
atomic weights and confirmed through techniques such as mass spectrometry and elemental
analysis. As this is a commercially available chemical, detailed experimental protocols for its
synthesis and basic characterization are typically proprietary to the manufacturer. For specific
applications, researchers would develop their own experimental protocols.

Visualization:

The request for diagrams of signaling pathways or experimental workflows is not applicable to
the fundamental properties of a single chemical compound. Such diagrams are used to
illustrate complex biological processes or multi-step experimental procedures, neither of which
is relevant to defining the molecular weight and formula of 2-Bromo-5-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Bromo-5-nitrobenzonitrile CAS#: 134604-07-2 [m.chemicalbook.com]

e 2. usbio.net [ushio.net]

e 3. 2-Bromo-5-nitrobenzonitrile , 97% , 134604-07-2 - CookeChem [cookechem.com]
e 4. 2-Bromo-5-nitrobenzonitrile | 134604-07-2 [chemicalbook.com]

e 5. labsolu.ca [labsolu.ca]

 To cite this document: BenchChem. [2-Bromo-5-nitrobenzonitrile molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189586#2-bromo-5-nitrobenzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b189586?utm_src=pdf-body
https://www.benchchem.com/product/b189586?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB8769994_EN.htm
https://www.usbio.net/biochemicals/416101/2-bromo-5-nitrobenzonitrile
https://www.cookechem.com/Detail/A8402512.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8769994.htm
https://labsolu.ca/product/2-bromo-5-nitrobenzonitrile/
https://www.benchchem.com/product/b189586#2-bromo-5-nitrobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b189586#2-bromo-5-nitrobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b189586#2-bromo-5-nitrobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b189586#2-bromo-5-nitrobenzonitrile-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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